Cas no 2549027-77-0 (3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one)

3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one is a structurally complex heterocyclic compound featuring a quinazolinone core modified with a piperidinylmethyl and a 4,4-difluorocyclohexanecarbonyl moiety. Its design incorporates fluorination to enhance metabolic stability and lipophilicity, while the methoxy group contributes to electronic modulation. The compound’s rigid cyclohexane and piperidine framework may improve binding selectivity in pharmacological applications. Its balanced physicochemical properties suggest potential utility as an intermediate or bioactive scaffold in medicinal chemistry, particularly for targeting enzymes or receptors where fluorinated motifs are advantageous. The synthesis requires precise control to maintain stereochemical integrity and functional group compatibility.
3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one structure
2549027-77-0 structure
Product Name:3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
CAS No:2549027-77-0
MF:C22H27F2N3O3
MW:419.464892625809
CID:5313964
PubChem ID:154884065
Update Time:2025-05-19

3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

    • 3-[[1-[(4,4-Difluorocyclohexyl)carbonyl]-4-piperidinyl]methyl]-7-methoxy-4(3H)-quinazolinone
    • F6670-5515
    • AKOS039940533
    • 2549027-77-0
    • 3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
    • 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
    • Inchi: 1S/C22H27F2N3O3/c1-30-17-2-3-18-19(12-17)25-14-27(21(18)29)13-15-6-10-26(11-7-15)20(28)16-4-8-22(23,24)9-5-16/h2-3,12,14-16H,4-11,13H2,1H3
    • InChI Key: INISZXKRHPSEAO-UHFFFAOYSA-N
    • SMILES: FC1(CCC(C(N2CCC(CN3C=NC4C=C(C=CC=4C3=O)OC)CC2)=O)CC1)F

Computed Properties

  • Exact Mass: 419.20204806g/mol
  • Monoisotopic Mass: 419.20204806g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 4
  • Complexity: 669
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 62.2Ų

Experimental Properties

  • Density: 1.35±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 600.5±65.0 °C(Predicted)
  • pka: 0.97±0.70(Predicted)

3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F6670-5515-2μmol
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
2μmol
$57.0 2023-09-07
Life Chemicals
F6670-5515-5μmol
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
5μmol
$63.0 2023-09-07
Life Chemicals
F6670-5515-10μmol
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
10μmol
$69.0 2023-09-07
Life Chemicals
F6670-5515-20μmol
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
20μmol
$79.0 2023-09-07
Life Chemicals
F6670-5515-1mg
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
1mg
$54.0 2023-09-07
Life Chemicals
F6670-5515-2mg
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
2mg
$59.0 2023-09-07
Life Chemicals
F6670-5515-3mg
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
3mg
$63.0 2023-09-07
Life Chemicals
F6670-5515-4mg
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
4mg
$66.0 2023-09-07
Life Chemicals
F6670-5515-5mg
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
5mg
$69.0 2023-09-07
Life Chemicals
F6670-5515-10mg
3-{[1-(4,4-difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one
2549027-77-0
10mg
$79.0 2023-09-07

3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one Related Literature

Additional information on 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one

Comprehensive Analysis of 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one (CAS No. 2549027-77-0)

The compound 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one (CAS No. 2549027-77-0) is a highly specialized molecule with significant potential in pharmaceutical research and drug development. Its unique structure combines a difluorocyclohexanecarbonyl moiety with a piperidine ring and a methoxyquinazolinone core, making it a promising candidate for targeting specific biological pathways. Researchers are increasingly interested in this compound due to its potential applications in oncology, neurology, and inflammation-related disorders.

One of the most intriguing aspects of 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one is its structural similarity to known kinase inhibitors. Kinases are a hot topic in modern drug discovery, particularly for cancer therapy, as they play a critical role in cell signaling and proliferation. The presence of the difluorocyclohexane group enhances the compound's metabolic stability, while the quinazolinone scaffold is known for its diverse pharmacological activities. This combination makes the compound a valuable subject for structure-activity relationship (SAR) studies.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and personalized healthcare. CAS No. 2549027-77-0 aligns with this trend, as its modular structure allows for further derivatization to optimize potency, selectivity, and pharmacokinetic properties. The methoxy group at the 7-position of the quinazolinone ring is particularly noteworthy, as it may influence the compound's binding affinity to target proteins and its overall bioavailability.

Another area of interest is the compound's potential role in addressing drug resistance, a major challenge in modern pharmacology. The incorporation of a piperidin-4-ylmethyl linker could provide flexibility in interacting with mutated target proteins, offering a pathway to overcome resistance mechanisms. This is especially relevant in the context of cancer research, where resistance to kinase inhibitors often limits therapeutic efficacy. Researchers are exploring whether 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one can serve as a scaffold for next-generation inhibitors.

From a synthetic chemistry perspective, the preparation of CAS No. 2549027-77-0 involves multi-step organic transformations, including amide bond formation and nucleophilic substitution reactions. The difluorocyclohexanecarbonyl segment is typically introduced via acyl chloride chemistry, while the piperidine and quinazolinone components are assembled through reductive amination and cyclization steps. These synthetic routes are well-documented in the literature, but optimization is ongoing to improve yields and scalability.

Beyond its pharmaceutical potential, 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one is also a subject of computational chemistry studies. Molecular docking and dynamics simulations are being employed to predict its binding modes with various biological targets. These in silico approaches are invaluable for guiding experimental work and reducing the time and cost associated with drug discovery. The compound's lipophilicity and hydrogen-bonding capacity are key parameters under investigation.

In conclusion, 3-{[1-(4,4-Difluorocyclohexanecarbonyl)piperidin-4-yl]methyl}-7-methoxy-3,4-dihydroquinazolin-4-one represents a fascinating intersection of chemistry and biology. Its structural features, including the difluorocyclohexane, piperidine, and quinazolinone motifs, offer multiple avenues for therapeutic innovation. As research progresses, this compound may emerge as a key player in the development of targeted therapies for complex diseases, addressing unmet medical needs and advancing the frontier of medicinal chemistry.

Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.